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Introduction

DFHO, chemically known as 4-(3,5-Difluoro-4-hydroxybenzylidene)-1-methyl-5-oxo0-4,5-
dihydro-1H-imidazole-2-carbaldehyde oxime, is a fluorogenic ligand designed for the
visualization of RNA in living cells.[1][2][3] This molecule is a mimic of the red fluorescent
protein (RFP) fluorophore.[1][2] Its utility in cellular imaging stems from its ability to bind to
specific RNA aptamers, such as Corn and Squash, which activates its fluorescence.[1][2][4] In
its unbound state, DFHO exhibits minimal fluorescence, which significantly reduces
background noise in imaging experiments.[5] This document provides a comprehensive
overview of the solubility of DFHO in dimethyl sulfoxide (DMSO) and aqueous solutions, along
with detailed experimental protocols for its use.

Physicochemical Properties
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Property Value Reference

4-(3,5-Difluoro-4-
hydroxybenzylidene)-1-methyl-
Chemical Name 5-0x0-4,5-dihydro-1H- [2][3]

imidazole-2-carbaldehyde

oxime
Molecular Formula C12H9F2N303 [1]
Molecular Weight 281.22 g/mol [11[2]
CAS Number 1420815-34-4 [2]
Appearance Yellow to brown solid [6]
Purity >98% (HPLC) [11[2]
Storage Store at -20°C, protected from (1176}

light

Solubility Data

The solubility of DFHO is a critical factor for its application in biological assays. Below is a
summary of its solubility in DMSO and recommended preparation methods for aqueous
solutions.

Solubility in DMSO

DFHO exhibits high solubility in dimethyl sulfoxide (DMSO). This solvent is recommended for
preparing high-concentration stock solutions.

Maximum Maximum

Solvent Concentration Concentration Reference
(mg/mL) (mM)

DMSO 28.12 100 [21[7]

Solubility and Preparation in Aqueous Solutions
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While DFHO is sparingly soluble in neutral aqueous buffers, specific protocols allow for the
preparation of working solutions. It is recommended to first dissolve DFHO in DMSO to create
a stock solution before further dilution in aqueous buffers.[5] For direct preparation in agueous
media, a pH-dependent method is suggested.

Recommended
Aqueous System . Protocol Summary Reference
Concentration

Resuspend lyophilized
DFHO in water with a
pH greater than 7.4.

Water (pH > 7.4) 100 uM ) [2]
Once fully dissolved,
titrate the solution

back to a neutral pH.

Prepare a high-
concentration stock
solution in DMSO
(e.g., 10 mM). Dilute
the stock solution into

) ) the desired aqueous
Cell Culture Media / Variable (e.g., 10-20

medium to the final [5]
PBS M)

working concentration.
The final DMSO
concentration should
be kept low (typically
< 0.1%) to minimize

cellular toxicity.

Experimental Protocols
Preparation of a 10 mM DFHO Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of DFHO in DMSO,

which can be stored for later use.

Materials:
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Lyophilized DFHO

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Bring the vial of lyophilized DFHO to room temperature.

e Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM
concentration. For 1 mg of DFHO (MW: 281.22), this would be approximately 35.56 pL of
DMSO.

¢ Vortex the solution until the DFHO is completely dissolved.

 Aliquot the stock solution into smaller volumes in microcentrifuge tubes to avoid repeated
freeze-thaw cycles.

o Store the aliquots at -20°C, protected from light. For long-term storage (up to 6 months),
-80°C is recommended.[6]
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Workflow for Preparing DFHO Stock Solution

Initialization

Equilibrate lyophilized
DFHO to room temperature

Calculate volume based on mass

Solution Preparation
Add anhydrous DMSO
to achieve 10 mM
(Vortex until fully dissolvecD

Storage
y

[Aliquot into smaller volumes)

Store at -20°C or -80°C,
protected from light

End
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Principle of DFHO-Based RNA Imaging

Cellular Environment

Extracellular DFHO
(Non-fluorescent)

Passive Diffusion

RNA of Interest with
Aptamer Tag (e.g., Corn

Intracellular DFHO
(Non-fluorescent)

DFHO-Aptamer Complex
(Fluorescent)

Emission at ~545 nm

Detection

Fluorescence Micros@xoitation at ~505 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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